Levonorgestrel-3-ethyldienol ether
Overview
Description
Levonorgestrel-3-ethyldienol ether is a derivative of the synthetic progestin, levonorgestrel . It has a molecular formula of C23H32O2 and a molecular weight of 340.51 . It is categorized under steroids .
Molecular Structure Analysis
The molecular structure of Levonorgestrel-3-ethyldienol ether is represented by the formula C23H32O2 . Further details about its molecular structure are not provided in the available resources.Physical And Chemical Properties Analysis
Levonorgestrel-3-ethyldienol ether is a white, crystalline powder . It has a molecular weight of 340.51 and a chemical formula of C23H32O2 . It is soluble in chloroform, dichloromethane, and ethyl acetate, but only slightly soluble in water .Scientific Research Applications
Drug Delivery Systems
Levonorgestrel-3-ethyldienol ether can be used in the development of drug delivery systems. For instance, it has been used in the creation of thermostable microneedles loaded with levonorgestrel . These microneedles, made from poly (lactic-co-glycolic acid) (PLGA), are designed to be thermally stable, facilitating their storage and use in hot seasons and regions . The microneedles can be applied to the skin, where they release levonorgestrel in a sustained manner .
Long-Acting Contraception
The aforementioned microneedle system is specifically designed for long-acting contraception . The levonorgestrel is encapsulated in biodegradable polymers, providing a long-acting contraceptive effect . In animal studies, these microneedles maintained plasma concentrations of levonorgestrel above the human contraceptive level for 8–12 days .
Stability Studies
Levonorgestrel-3-ethyldienol ether can be used in stability studies. A stability-indicating UV- Spectrophotometric method has been developed for levonorgestrel, which can be subjected to acid, alkali, oxidation, and photolytic degradation study . This method can be used for routine determination of levonorgestrel in bulk and the pharmaceutical dosage form .
Impurity Monitoring
Levonorgestrel-3-ethyldienol ether can be used in monitoring and controlling of impurity levels in Levonorgestrel and its related formulations . This is in accordance with the guidelines formulated by the International Conference on Harmonization (ICH) .
Pharmaceutical Manufacturing
As a high-purity compound, Levonorgestrel-3-ethyldienol ether is used in the pharmaceutical industry for cutting-edge research and development . It is used in the manufacture of top-tier pharmaceutical products .
Safety and Hazards
Levonorgestrel-3-ethyldienol ether is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is suspected of causing cancer and may damage fertility or the unborn child . It is advised to avoid breathing its dust/fume/gas/mist/vapours/spray and to avoid contact during pregnancy and while nursing .
Mechanism of Action
Target of Action
Levonorgestrel-3-Ethyldienol Ether, a synthetic progestogen, primarily targets progesterone and androgen receptors . These receptors play a crucial role in the regulation of the menstrual cycle and pregnancy.
Mode of Action
Levonorgestrel-3-Ethyldienol Ether binds to progesterone and androgen receptors, which results in the suppression of the normal physiological luteinizing hormone (LH) surge that precedes ovulation . This interaction inhibits ovulation, thereby preventing pregnancy .
Biochemical Pathways
The primary biochemical pathway affected by Levonorgestrel-3-Ethyldienol Ether is the hypothalamic-pituitary-gonadal axis. By binding to progesterone and androgen receptors, it slows the release of gonadotropin-releasing hormone (GnRH) from the hypothalamus . This leads to a decrease in LH surge, inhibiting ovulation and thus preventing pregnancy .
Pharmacokinetics
It is known that sex hormone binding globulin (shbg) plays an important role in its pharmacokinetics . Levonorgestrel binds strongly to SHBG, and serum SHBG levels are influenced by various factors, including the administration of Levonorgestrel .
Result of Action
The primary result of Levonorgestrel-3-Ethyldienol Ether’s action is the prevention of ovulation, which in turn prevents pregnancy . By suppressing the LH surge, it inhibits the release of an egg from the ovary, thus preventing fertilization .
properties
IUPAC Name |
(13S,17R)-3-ethoxy-13-ethyl-17-ethynyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32O2/c1-4-22-13-11-19-18-10-8-17(25-6-3)15-16(18)7-9-20(19)21(22)12-14-23(22,24)5-2/h2,7,15,18-21,24H,4,6,8-14H2,1,3H3/t18?,19?,20?,21?,22-,23-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJGGGFXBWMZHMQ-QBFRCJLJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC12CCC3C4CCC(=CC4=CCC3C1CCC2(C#C)O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@]12CCC3C4CCC(=CC4=CCC3C1CC[C@]2(C#C)O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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